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Introduction

Diphenyliodonium hexafluorophosphate ((C₆H₅)₂IPF₆), often abbreviated as DPIHP or DPI,

is a versatile and highly efficient photoinitiator used extensively in the synthesis of advanced

materials.[1] It is a key component in photopolymerization, a process that utilizes light to

convert liquid monomers into solid polymers.[2] DPI is particularly valued for its role in cationic

polymerization, where upon exposure to ultraviolet (UV) light, it generates a superacid that

initiates the polymerization of various monomers, including epoxides, vinyl ethers, and cyclic

ethers.[3][4][5] Its applications span numerous high-technology fields, including the formulation

of dental composites, 3D printing resins, UV-curable coatings, adhesives, and photoresists for

electronics manufacturing.[1][6][7]

Key Applications

Cationic Photopolymerization: DPI is a classic onium salt photoinitiator that undergoes

irreversible photolysis upon UV irradiation (typically in the 220-350 nm range) to produce a

Brønsted acid (HPF₆).[3][5] This strong acid rapidly initiates the polymerization of cationically

polymerizable monomers. The process is highly efficient and allows for rapid curing, often in

seconds.[8]
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Ternary Photoinitiator Systems: In many applications, particularly in dental materials and 3D

printing which use visible light (e.g., blue light LEDs), DPI is used as a co-initiator in a ternary

system.[3][9] These systems typically consist of:

Photosensitizer: A compound that absorbs light at a longer wavelength (e.g.,

camphorquinone, CQ, which absorbs in the blue light region, ~468 nm).[10]

Electron Donor: Often a tertiary amine (e.g., ethyl 4-(dimethylamino)benzoate, EDAB).[9]

Electron Acceptor (DPI): The diphenyliodonium salt.[2][6] In this system, the excited

photosensitizer interacts with the amine to form a radical ion pair. DPI acts as an efficient

electron acceptor, preventing an unproductive back-electron transfer and generating

additional free radicals (phenyl radicals), thereby significantly increasing the rate and

efficiency of polymerization.[3][6][10]

3D Printing and Stereolithography: The rapid curing and high resolution achievable with DPI-

initiated polymerization make it ideal for vat photopolymerization techniques like

stereolithography (SLA).[6][7] It enables the layer-by-layer fabrication of complex 3D

structures with excellent mechanical properties.[11][12]

Dental Resin Composites: DPI is widely used to enhance the polymerization of dental resins.

[3][13] Its inclusion in ternary systems with camphorquinone improves the degree of

conversion, flexural strength, and modulus of the final composite material, while also

potentially reducing polymerization shrinkage stress.[8][13][14]

Reaction Mechanisms and Workflows
The primary function of diphenyliodonium hexafluorophosphate is the generation of

initiating species upon photolysis.
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Caption: Direct photolysis of DPIHP generates a strong acid, initiating cationic polymerization.

In ternary systems, the mechanism is more complex, involving sensitization to visible light.
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1. Preparation
Dissolve DPI in CH₂Cl₂ in a quartz tube.

2. Monomer Addition
Add purified THF to the solution.

3. Degassing
Seal the tube and degas with argon.

4. Photolysis
Irradiate with a UV lamp (e.g., 254 nm)

at a controlled temperature.

5. Termination
Quench the reaction by adding methanol.

6. Isolation & Analysis
Precipitate the polymer in methanol,
filter, dry, and analyze (GPC, NMR).

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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